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The initial synthesis of LK-99, as described in the preprints by Lee, Kim, et al., involves a multi-

step solid-state reaction process.[1][2][3] The methodology is relatively straightforward

compared to the synthesis of other complex superconducting materials, which contributed to

the rapid global replication efforts.[4][5] The process is detailed below.

Experimental Protocols
Step 1: Synthesis of Lanarkite (Pb₂(SO₄)O)

Reactants: Lead(II) oxide (PbO) and lead(II) sulfate (Pb(SO₄)) powders.[1] Lanarkite is a rare

mineral but can be synthesized in a lab.[6][7]

Procedure:

Mix PbO and Pb(SO₄) powders in a 1:1 molar ratio.[1][8]

Grind the mixture thoroughly in a mortar and pestle to ensure homogeneity.[5][8]

Place the mixture in an alumina crucible.[8][9]

Heat the crucible in a furnace at 725 °C (1000 K) for 24 hours in an air atmosphere.[1][9]

Allow the mixture to cool down to room temperature naturally.[8]

Reaction: PbO + Pb(SO₄) → Pb₂(SO₄)O[1]
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Step 2: Synthesis of Copper Phosphide (Cu₃P)

Reactants: Copper (Cu) and Phosphorus (P) powders.[1] Sourcing red phosphorus can be

challenging as it is a controlled substance.[4]

Procedure:

Mix Cu and P powders in a 3:1 molar ratio.[1]

Place the mixture into a quartz tube and seal it under a vacuum (approx. 10⁻³ Torr).[1][8]

Heat the sealed tube in a furnace to 550 °C (823 K) and maintain this temperature for 48

hours.[1][9]

After heating, let the tube cool to room temperature.[8]

Reaction: 3Cu + P → Cu₃P[1]

Step 3: Final Synthesis of LK-99 (Pb₁₀-ₓCuₓ(PO₄)₆O)

Reactants: The previously synthesized Lanarkite (Pb₂(SO₄)O) and Copper Phosphide

(Cu₃P).

Procedure:

Grind the Lanarkite and Cu₃P crystals into a fine powder and mix them in a 1:1 molar ratio.

[1][8][9]

Place the powder mixture into a quartz tube and seal it under a vacuum (approx. 10⁻³

Torr).[1]

Heat the sealed tube to 925 °C (1200 K) for a duration ranging from 5 to 20 hours.[1]

During this process, the copper atoms substitute lead atoms in the lead-apatite structure,

resulting in a slight volume reduction and the formation of the gray-black polycrystalline

LK-99 material.[1][2][10]
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Reaction: Pb₂(SO₄)O + Cu₃P → Pb₁₀-ₓCuₓ(PO₄)₆O + S (g), where x is between 0.9 and 1.1.

[1]
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Fig. 1: Solid-state synthesis workflow for LK-99.

Characterization Methods
To validate the properties of the synthesized material, a series of characterization techniques

were employed. The primary goals were to confirm the crystal structure and test for the two

hallmark signs of superconductivity: zero electrical resistance and the Meissner effect (the

expulsion of a magnetic field).

Experimental Protocols
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X-Ray Diffraction (XRD): This was the primary technique used to confirm that the

synthesized material possessed the claimed modified lead-apatite crystal structure.[2][9]

Powder XRD was performed on the finely crushed final product to identify its crystalline

phases.[8][9]

Electrical Resistivity Measurement: The four-probe method was used to measure the

electrical resistance of the sample as a function of temperature.[8] This test is crucial to

demonstrate the zero-resistance state of a superconductor.[11]

Magnetic Property Measurement: A SQUID (Superconducting Quantum Interference Device)

magnetometer was used to measure the magnetic moment of the sample in response to an

applied magnetic field at various temperatures.[9] These measurements, often done under

both zero-field-cooled (ZFC) and field-cooled (FC) conditions, are used to detect the

diamagnetic response characteristic of the Meissner effect.[1] The observation of a small

piece of the material levitating over a magnet was also presented as visual evidence of this

effect.[12][13]

Compositional and Morphological Analysis: Scanning Electron Microscopy (SEM) and

Energy-Dispersive X-ray Spectroscopy (EDX) were used in some replication studies to

examine the surface morphology and elemental composition of the synthesized samples,

which proved crucial in identifying impurities.[8][14]
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Fig. 2: Logical workflow for the characterization of LK-99.

Summary of Reported Data and Properties
The initial preprints reported extraordinary properties for LK-99, suggesting it was a

superconductor at ambient pressure and temperatures up to 400 K (127 °C).[1][10] However,

subsequent replication attempts by numerous independent labs failed to reproduce these

results, and the data they collected often pointed to a different conclusion.[1][15][16]

Table 1: Structural Properties of LK-99
Property

Original Claim / Parent
Compound

Replication Study Finding

Chemical Formula
Pb₁₀-ₓCuₓ(PO₄)₆O (x ≈ 0.9-

1.1)[1]

Pb₁₀-ₓCuₓ(PO₄)₆O and Cu₂S

impurities[15][17]

Crystal System Hexagonal[1][18] Hexagonal[15]

Space Group P6₃/m (No. 176)[1] P6₃/m (No. 176)[15]

Lattice Constants (Parent Pb-

Apatite)
a = 9.865 Å, c = 7.431 Å[15] N/A

Lattice Constants (LK-99)
Shrinkage of 0.48% in

volume[10]
a = 9.851 Å, c = 7.437 Å[15]

Table 2: Physical Properties and Superconductivity
Claims
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Property Original Claim Replication Study Findings

Critical Temperature (Tc) ≥ 400 K (127 °C)[1]

No superconductivity

observed.[1][8] One attempt

noted a sharp resistance drop

around 110 K (-163 °C), but

without a Meissner effect.[1]

Electrical Resistivity
Zero resistivity below Tc.[10]

[11]

Highly resistive, insulator-like

behavior (e.g., 25.2 Ω·m at 325

K).[15] Some sharp drops in

resistance were attributed to a

phase transition in Cu₂S

impurities around 385 K (112

°C).[17][19]

Magnetic Properties

Strong diamagnetism

(Meissner effect), partial

levitation.[10]

Samples were largely

paramagnetic or diamagnetic,

consistent with known

materials.[9][15] Observed

"levitation" was attributed to

ferromagnetism or regular

diamagnetism, not

superconductivity.[1][19]

Replication and the Role of Impurities
The initial excitement surrounding LK-99 quickly subsided as research groups worldwide

shared their replication results. By mid-August 2023, the scientific consensus was that LK-99 is

not a room-temperature superconductor.[1] The key findings from the global verification effort

were:

Purity is a Problem: The described synthesis method often produces a multi-phase material,

not a pure sample of LK-99.[17]

Copper Sulfide (Cu₂S) Impurity: A prominent impurity identified in many synthesized samples

was copper sulfide (Cu₂S).[1] This compound undergoes a structural phase transition at

around 112-127 °C, which is associated with a sharp drop in its electrical resistivity.[17][19]
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This transition temperature is remarkably close to the originally claimed Tc of LK-99,

providing a plausible, non-superconducting explanation for the resistivity measurements.

Magnetic Response: The "partial levitation" observed was inconsistent with the uniform and

stable levitation characteristic of the Meissner effect.[13] Instead, it was found to be

consistent with the behavior of ferromagnetic or standard diamagnetic materials.[1][19]

Insulating Nature: Synthesized single crystals of pure LK-99 (without impurities) were found

to be highly resistive insulators, not superconductors.[1][19]

Possible Synthesis Outcomes Observed Properties
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(Pb₁₀-ₓCuₓ(PO₄)₆O)leads to

Impure Sample
(LK-99 + Cu₂S + etc.)

leads to

Insulating Behavioris an

Sharp Resistivity Drop
(at ~112°C)

Cu₂S causes

Ferromagnetism/
Diamagnetism

Impurities cause Initial Claim:
Room-Temperature

Superconductor

Mistakenly
interpreted as

Mistakenly
interpreted as

Click to download full resolution via product page

Fig. 3: Logical relationship between synthesis, impurities, and observed phenomena.

Conclusion
The initial reports on LK-99 presented a simple method to synthesize a material with properties

claimed to be revolutionary. The detailed protocols for a three-step solid-state reaction allowed

for rapid, widespread attempts at verification. However, characterization by numerous

independent groups revealed that the claims of room-temperature superconductivity were

unsubstantiated. The quantitative data collected globally showed that pure LK-99 is an

insulator. The phenomena initially interpreted as signs of superconductivity—namely the sharp

drop in resistivity and partial magnetic levitation—were convincingly attributed to the properties

of impurities, most notably copper sulfide (Cu₂S), which is a common byproduct of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.youtube.com/watch?v=w4SGvJLRWfU
https://en.wikipedia.org/wiki/LK-99
https://www.techspot.com/news/99830-worldwide-scientific-collaboration-finds-lk-99-not-room.html
https://en.wikipedia.org/wiki/LK-99
https://www.techspot.com/news/99830-worldwide-scientific-collaboration-finds-lk-99-not-room.html
https://www.benchchem.com/product/b12366833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis reaction. The LK-99 episode serves as a powerful case study in the scientific

process, highlighting the critical role of peer review and independent replication in validating

extraordinary claims.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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